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Compound of Interest

Compound Name: Ent-Spathulenol

Cat. No.: B1252870

Executive Summary: Ent-spathulenol is a tricyclic sesquiterpenoid alcohol found in the
essential oils of numerous plant species. Its widespread occurrence and diverse range of
reported biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects,
have made it a subject of interest for researchers in natural product chemistry and drug
development. This document provides a comprehensive technical overview of the history of its
discovery, detailed methodologies for its isolation and purification, a compilation of its
physicochemical and spectroscopic data, and an illustration of its role in biological pathways.

History of Discovery and Occurrence

The parent compound, spathulenol, was first isolated in 1975 from the essential oils of mugwort
(Artemisia vulgaris) and tarragon (Artemisia dracunculus).[1] It was identified as a colorless,
viscous sesquiterpene alcohol.[1]

Subsequently, the specific enantiomer, ent-spathulenol (also referred to as (-)-spathulenol),
was identified from a variety of other natural sources. It is a recognized metabolite in organisms
such as the liverwort Calypogeia muelleriana and the plant Sanicula lamelligera.[2] Today, ent-
spathulenol is known to be a constituent of the essential oils of a vast array of plants, including
species from the genera Psidium, Salvia, Eucalyptus, and Baccharis.[1][3][4] Its presence is
often confirmed through gas chromatography-mass spectrometry (GC-MS) analysis of plant
essential olils.

Physicochemical and Spectroscopic Data
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The definitive identification and characterization of ent-spathulenol rely on a combination of
physical measurements and spectroscopic analysis. The data compiled from various sources
are presented below.

Physicochemical Properties

Quantitative data for ent-spathulenol are summarized in the table below for easy reference.

Property Value Source(s)
Molecular Formula C15H240 [2]
Molecular Weight 220.35 g/mol [2]

CAS Number 77171-55-2 [2]
Appearance Colorless, viscous oll N/A
Optical Rotation ([a]?>_D_) -18 (c 0.1, CHCIs) [4]

Boiling Point 296-298 °C (at 760 mm Hg) [1]

Spectroscopic Data

Structural elucidation is accomplished using Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Mass Spectrometry (EI-MS): The electron ionization mass spectrum provides a characteristic
fragmentation pattern that aids in identification. Key fragments (m/z) and their relative
intensities are crucial for distinguishing it from other sesquiterpenoids. The NIST WebBook
provides reference mass spectra for (-)-Spathulenol.[5]

Nuclear Magnetic Resonance (NMR): *H and 3C NMR data are essential for confirming the
tricyclic structure and stereochemistry of the molecule. The chemical shifts for ent-spathulenol
isolated from Psidium guineense are detailed below.[4]
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1H Chemical Shift (8, ppm,

Atom No. 13C Chemical Shift (6, ppm) Lo .
Multiplicity, J in Hz)

1 36.4 1.80 (m)

2 28.3 1.65 (m)

3 34.6 1.95 (m)

4 154.2

5 52.3 2.45 (m)

6 26.5 1.60 (m)

7 80.1

8 41.8 2.10 (m)

9 49.8 2.30 (M)

10 42.1 2.05 (m)

11 25.8 0.65 (M)

12 26.1 1.30 (s)

13 16.5 1.05 (s)

14 106.4 4.70 (s), 4.72 (s)

15 27.0 1.07 (s)

Isolation Methodology

The isolation of ent-spathulenol from a natural source is a multi-step process involving
extraction followed by chromatographic purification.

General Experimental Workflow

The typical procedure for isolating ent-spathulenol from plant material involves extraction of
the essential oil, followed by chromatographic separation to purify the target compound. This
workflow is applicable to a wide range of plant matrices.
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Caption: General workflow for the isolation and identification of ent-spathulenol.
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Detailed Experimental Protocol (Case Study: Psidium
guineense)

The following protocol is adapted from the successful isolation of spathulenol as the major
constituent (80.7%) from the essential oil of Psidium guineense leaves.[4]

e Plant Material and Extraction:
o Fresh leaves of P. guineense are collected, dried at room temperature, and powdered.

o The powdered leaves (approx. 500 g) are subjected to hydrodistillation for 4 hours using a
Clevenger-type apparatus.

o The resulting essential oil (EOPG) is collected, dried over anhydrous sodium sulfate, and
stored at a low temperature (-20 °C) until further processing.

o Chromatographic Purification:

o A portion of the crude EOPG (approx. 1.0 g) is subjected to column chromatography over
silica gel (70-230 mesh).

o The column is eluted with a solvent gradient of increasing polarity, starting with n-hexane
and gradually increasing the concentration of ethyl acetate (e.g., 98:2, 95:5, 90:10 v/v).

o Fractions of a fixed volume (e.g., 20 mL) are collected sequentially.
¢ Fraction Analysis and Compound Isolation:

o The collected fractions are analyzed by Thin Layer Chromatography (TLC) to identify
those containing the target compound.

o Fractions exhibiting a major spot corresponding to spathulenol are combined.

o The solvent is removed under reduced pressure to yield the purified compound, which is
then characterized by NMR and MS to confirm its identity as ent-spathulenol.[4]

Biological Activity and Potential Signhaling Pathways
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Ent-spathulenol has been reported to possess a wide range of biological activities, making it a
promising candidate for further investigation in drug development.

Reported Activities Include:

« Anti-inflammatory: Oral administration of ent-spathulenol has been shown to significantly
inhibit carrageenan-induced paw edema and pleurisy in animal models.[4]

o Antimycobacterial: It has demonstrated activity against Mycobacterium tuberculosis.[4]

 Antiproliferative: The compound has shown cytotoxic effects against several human cancer
cell lines.[4]

o Antioxidant: It exhibits radical scavenging activity in DPPH and ABTS assays.[4]

The anti-inflammatory effects are particularly noteworthy. While the exact molecular
mechanism is still under investigation, many anti-inflammatory natural products exert their
effects by modulating key signaling pathways, such as the NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) pathway, which regulates the production of pro-
inflammatory mediators.
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Caption: Hypothesized anti-inflammatory action of ent-spathulenol.

Conclusion

Ent-spathulenol is a well-characterized sesquiterpenoid with a long history since the initial
discovery of its parent structure. Standard phytochemical techniques, centered on
hydrodistillation and silica gel chromatography, have proven effective for its isolation from
diverse plant sources. The availability of comprehensive spectroscopic data provides a reliable
basis for its identification. The significant and varied biological activities attributed to ent-
spathulenol, particularly its anti-inflammatory properties, underscore its potential as a lead
compound for the development of new therapeutic agents. Further research is warranted to
fully elucidate its mechanisms of action and evaluate its potential in preclinical and clinical
settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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